Cas no 39843-57-7 (1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde)
39843-57-7 structure
Product Name:1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
CAS No:39843-57-7
MF:C13H13NO3
MW:231.247223615646
CID:2667323
Update Time:2023-08-06
1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-(2,5-dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
- 1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
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- Inchi: 1S/C13H13NO3/c1-16-11-5-6-13(17-2)12(8-11)14-7-3-4-10(14)9-15/h3-9H,1-2H3
- InChI Key: GKGGOGLEYRUJRE-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1N1C=CC=C1C=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Topological Polar Surface Area: 40.5
1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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